Cas no 1021243-96-8 (N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide)

• Product Name: N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide
• CAS No: 1021243-96-8
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 4676859
• Update Time: 2025-10-24

N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-HYDROXY-2-(4-MORPHOLINYL)BENZENECARBOXIMIDAMIDE
• N'-Hydroxy-2-morpholinobenzimidamide
• n-hydroxy-2-(4-morpholinyl)benzenecarboximidamide
• N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide

• Inchi： 1S/C11H15N3O2/c12-11(13-15)9-3-1-2-4-10(9)14-5-7-16-8-6-14/h1-4,15H,5-8H2,(H2,12,13)
• InChI Key： LBBBIGNTYNFIOE-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=CC=2C(=NO)N)CC1

Computed Properties

• Exact Mass: 221.116
• Monoisotopic Mass: 221.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide

Comprehensive Overview of N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide (CAS No. 1021243-96-8)

N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide, with the CAS number 1021243-96-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of hydroxamic acid derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a enzyme inhibitor or chelating agent, making it a subject of ongoing studies in drug discovery and development.

The molecular structure of N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide features a morpholine ring and a hydroxyamidine group, which contribute to its unique chemical properties. These structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for enhanced bioavailability and target specificity.

One of the most frequently searched questions regarding CAS 1021243-96-8 is its role in cancer research. While this compound is not yet approved for therapeutic use, preliminary studies suggest its potential in modulating cell signaling pathways. This aligns with the growing public interest in precision medicine and targeted therapies, which aim to minimize side effects while maximizing efficacy. Additionally, its synthetic versatility makes it a valuable intermediate in the preparation of more complex molecules.

From a green chemistry perspective, the synthesis of N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide has been optimized to reduce waste and improve yield. This resonates with the increasing demand for sustainable chemical processes in the pharmaceutical industry. Researchers are also investigating its stability under various conditions, which is critical for formulation development and storage.

In summary, N'-Hydroxy-2-(4-morpholinyl)benzenecarboximidamide (1021243-96-8) represents a promising candidate for further exploration in drug discovery and biochemical applications. Its structural features and potential biological activities make it a compound of interest for scientists working in pharmacology, organic synthesis, and molecular biology. As research progresses, this compound may unlock new opportunities in the development of innovative therapeutics.